BENGHE Troubleshooting & Optimization

Check Availability & Pricing

(Rac)-AZD 6482 stability in frozen aliquots

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (Rac)-AZD 6482

cat. No.: B15541011

Technical Support Center: (Rac)-AZD6482

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the stability of (Rac)-AZD6482 in frozen aliquots, along with
troubleshooting advice for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for (Rac)-AZD64827?

Al: (Rac)-AZD6482 should be stored under specific conditions to ensure its stability and
efficacy in experiments. As a lyophilized powder, it is stable for extended periods when stored
at -20°C and kept desiccated.[1][2] Once reconstituted in a solvent such as DMSO, it is crucial
to aliquot the stock solution into single-use volumes and store them at -80°C for long-term
stability (up to a year) or at -20°C for shorter-term storage (up to one month).[1][3] It is highly
recommended to avoid repeated freeze-thaw cycles as this can lead to degradation of the
compound.[1][3]

Storage Format Temperature Duration of Stability
Lyophilized Powder -20°C (desiccated) > 4 years[4]

In Solvent -80°C Up to 1 year[3]

In Solvent -20°C Up to 1 month[1][3]
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Q2: Which solvents are suitable for reconstituting (Rac)-AZD64827?

A2: (Rac)-AZD6482 is soluble in several organic solvents. Dimethyl sulfoxide (DMSO) is a
commonly used solvent, with solubilities reaching up to 100 mM. It is also soluble in ethanol.[1]
The choice of solvent may depend on the specific requirements of your experiment and the
desired stock concentration.

Solvent Reported Solubility
DMSO Up to 100 mM
Ethanol Up to 22.03 mM[1]
Water Insoluble[1]

Q3: How does (Rac)-AZD6482 exert its biological effect?

A3: (Rac)-AZD6482 is a potent and selective inhibitor of phosphoinositide 3-kinase B (PI3Kp).
[4] The PI3K family of enzymes is involved in crucial cellular functions, including cell growth,
proliferation, survival, and motility.[5] Specifically, Class | PI3Ks phosphorylate
phosphatidylinositol-4,5-bisphosphate (PIP2) to generate phosphatidylinositol-3,4,5-
triphosphate (PIP3).[6] PIP3 acts as a second messenger, recruiting and activating
downstream proteins, most notably the kinase Akt.[7] By inhibiting PI3K[3, AZD6482 blocks this
signaling cascade, which can be particularly effective in cancers with PTEN deficiency or PI3K[(
activation.[4][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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